N-[(2,3-dichlorophenyl)methyl]-N-methyl-3-piperidin-3-ylpropanamide

• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-N-methyl-3-piperidin-3-ylpropanamide
• InChI: InChI=1S/C16H22Cl2N2O/c1-20(11-13-5-2-6-14(17)16(13)18)15(21)8-7-12-4-3-9-19-10-12/h2,5-6,12,19H,3-4,7-11H2,1H3
• InChI Key: WGWUCOKVIWEXAJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C(=CC=C1)Cl)Cl)C(=O)CCC2CCCNC2
• Molecular Formula: C16H22Cl2N2O
• Molecular Weight: 329.3 g/mol

Description

N-[(2,3-dichlorophenyl)methyl]-N-methyl-3-piperidin-3-ylpropanamide, commonly known as DCPM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in pharmacology and medicinal chemistry.

Mechanism of Action

The mechanism of action of DCPM involves its binding to the sigma-1 receptor and the voltage-gated sodium channels. Binding to the sigma-1 receptor results in the modulation of calcium signaling and ion channel regulation, while binding to the voltage-gated sodium channels results in the inhibition of nerve impulse transmission.
Biochemical and Physiological Effects:
DCPM has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of nerve impulse transmission, and the enhancement of cell survival. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various conditions such as chronic pain and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCPM in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this protein in various cellular processes. However, one of the limitations of using DCPM is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of DCPM in scientific research. One potential application is in the development of new drugs for the treatment of various conditions such as chronic pain and neurodegenerative diseases. Another potential application is in the study of the role of the sigma-1 receptor in various cellular processes, which may lead to a better understanding of the underlying mechanisms of various diseases. Additionally, further research is needed to investigate the potential toxicity of DCPM and to develop safer alternatives for use in lab experiments.

Synthesis Methods

DCPM can be synthesized through a multistep process involving the reaction of 2,3-dichlorobenzyl chloride with N-methylpiperidine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3-bromopropionyl chloride to yield the final product.

Scientific Research Applications

DCPM has been studied extensively for its potential applications in pharmacology and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling, ion channel regulation, and cell survival. DCPM has also been shown to have an inhibitory effect on the voltage-gated sodium channels, which are involved in the transmission of nerve impulses.